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Compound of Interest

Compound Name: Diglyme-d14

Cat. No.: B569441 Get Quote

Essential Safety and Handling of Diglyme-d14
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized solvents like Diglyme-d14. This guide

provides immediate, essential information for the safe operational use and disposal of

Diglyme-d14, reinforcing a culture of safety and trust in laboratory practices.

Personal Protective Equipment (PPE)
When handling Diglyme-d14, a comprehensive approach to personal protection is critical to

minimize exposure and ensure safety. The following personal protective equipment is

mandatory:

Eye Protection: Always wear chemical splash goggles that conform to recognized standards.

Hand Protection: Chemical-resistant gloves, such as PVC or nitrile, are required. It is

important to inspect gloves for any signs of degradation or perforation before use and to

replace them immediately if contamination is suspected. For prolonged or repeated contact,

a glove with a higher protection class and longer breakthrough time is recommended.[1]

Respiratory Protection: A vapor respirator with a filter for organic gases and vapors is

essential, particularly when working in areas with insufficient ventilation.[2][3] Ensure the

respirator is approved and certified.
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Body Protection: A flame-retardant and anti-static lab coat or protective suit should be worn

to protect against splashes and potential ignition sources.[2][4] Non-sparking safety footwear

is also recommended for large-scale operations.[1]

Quantitative Safety Data
A summary of key quantitative data for Diglyme and its deuterated form is presented below for

easy reference. Note that the properties of Diglyme-d14 are very similar to its non-deuterated

counterpart.

Property Value

Molecular Formula C₆D₁₄O₃

Molecular Weight 148.26 g/mol [5][6]

Boiling Point 162°C (323.6°F)[2][7]

Melting Point -68°C (-90.4°F)[2]

Flash Point 51°C (123.8°F) (Closed Cup)[8]

Auto-Ignition Temperature 205°C (401°F)[2]

Specific Gravity 0.937 (Water = 1)[2]

Vapor Density 4.6 (Air = 1)[2]

Solubility Easily soluble in cold water[2]

Experimental Protocols
Safe Handling Procedure:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[2] All work should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[4][8]

Grounding: Ground all equipment containing Diglyme-d14 to prevent the buildup of static

electricity, which can be an ignition source.[2][3]
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Avoiding Ignition Sources: Keep the chemical away from heat, sparks, open flames, and

other sources of ignition.[3][4] Use non-sparking tools for all operations.[3]

Personal Protection: Don all required PPE, including splash goggles, a lab coat, a vapor

respirator, and appropriate gloves.

Dispensing: When transferring the solvent, do so carefully to avoid splashes and the

generation of vapors.

Post-Handling: After use, tightly close the container and wash hands and face thoroughly.[4]

Storage Plan:

Container: Store Diglyme-d14 in its original, tightly sealed container.[2][4]

Location: Keep the container in a cool, dry, and well-ventilated area, away from direct

sunlight and sources of ignition.[2][5] Flammable materials should be stored in a designated

safety cabinet.[2]

Peroxide Formation: As an ether, Diglyme can form explosive peroxides upon exposure to air

and light.[1][7] It is advisable to date the container upon receipt and opening.[1][8] Test for

the presence of peroxides periodically, especially before distillation.[8]

Hygroscopicity: Deuterated solvents are often hygroscopic and can absorb moisture from the

air, which may affect experimental results.[9][10] Store in a manner that minimizes

atmospheric moisture exposure.

Disposal Plan:

Waste Classification: Diglyme-d14 and its containers should be treated as hazardous waste.

[1][7]

Collection: Collect waste in a suitable, labeled, and closed container.

Spill Management:

Small Spills: Absorb the spill with an inert, dry material and place it in an appropriate waste

disposal container.[2] Clean the area with water.[2]
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Large Spills: Evacuate the area and remove all ignition sources.[1][2] Contain the spill and

prevent it from entering drains.[4] Use non-sparking tools for cleanup.[3]

Final Disposal: Dispose of the waste in accordance with all local, state, and federal

regulations.[1] Do not dispose of it down the drain.

Workflow for Safe Handling of Diglyme-d14
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Caption: Workflow for the safe handling and disposal of Diglyme-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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